3-(Azetidin-3-yl)-2,3-dihydro-1,3-benzoxazol-2-one

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• SMILES: C1C(CN1)N2C3=CC=CC=C3OC2=O
• InChI: InChI=1S/C10H10N2O2/c13-10-12(7-5-11-6-7)8-3-1-2-4-9(8)14-10/h1-4,7,11H,5-6H2
• InChIKey: UEOOGXYDYCWRPC-UHFFFAOYSA-N

3-(Azetidin-3-yl)-2,3-dihydro-1,3-benzoxazol-2-one: Key Properties & Specifications

3-(Azetidin-3-yl)-2,3-dihydro-1,3-benzoxazol-2-one (CAS: 1706440-92-7) is a heterocyclic building block featuring a benzoxazolone core linked directly to an azetidine ring . It has a molecular weight of 190.20 g/mol and the molecular formula C10H10N2O2 . This compound serves as a versatile scaffold for synthesizing more complex molecules, particularly in medicinal chemistry programs targeting kinases and other biological pathways [1].

Workflow

MerTK inhibitor intermediate synthesis

Selection Logic

Direct N-linked azetidine-benzoxazolone geometry

Use Context

Kinase-focused library design with conformational restraint

• [1] Frey, R.R. et al. Discovery of Potent Azetidine-Benzoxazole MerTK Inhibitors with In Vivo Target Engagement. Journal of Medicinal Chemistry, 2024, 67, 17033-17052. View Source

Non-Substitutability of 3-(Azetidin-3-yl)-2,3-dihydro-1,3-benzoxazol-2-one

Generic substitution is not feasible due to the precise structural requirements for specific synthetic applications. While many benzoxazolone or azetidine-containing building blocks exist, the direct N-linkage between the azetidine's 3-position and the benzoxazolone nitrogen in 3-(Azetidin-3-yl)-2,3-dihydro-1,3-benzoxazol-2-one creates a unique vector and spatial orientation not found in closely related compounds like its methylene-bridged analog or other positional isomers. This specific geometry is critical for generating the intended molecular architecture in advanced intermediates, where even minor changes can drastically alter biological activity and target engagement [1].

Methylene-bridged analog

Adds a rotatable bond, shifting spatial vector and conformational flexibility; may not replicate target scaffold geometry.

Positional isomer (C2-substituted)

Different electronic distribution and hydrogen-bonding topology; chemically distinct and not interchangeable in synthetic sequences.

• [1] Frey, R.R. et al. Discovery of Potent Azetidine-Benzoxazole MerTK Inhibitors with In Vivo Target Engagement. Journal of Medicinal Chemistry, 2024, 67, 17033-17052. View Source

3-(Azetidin-3-yl)-2,3-dihydro-1,3-benzoxazol-2-one: Evidence vs. Alternatives

Purity Comparison for Procurement

High chemical purity is a primary differentiator among building block suppliers. 3-(Azetidin-3-yl)-2,3-dihydro-1,3-benzoxazol-2-one is available from vendors with a specified purity of ≥98%, as determined by HPLC . This level of purity is crucial for minimizing impurities in subsequent synthetic steps, ensuring the reliability of biological assays.

Purity (HPLC)

Data to verify

≥98%

Supports synthesis reliability

Supplier specification; review lot COA

Evidence Dimension	Chemical Purity (HPLC)
Target Compound Data	≥98%
Comparator Or Baseline	Industry standard for research-grade building blocks
Quantified Difference	The reported purity meets or exceeds the standard for this class of compound, reducing the risk of off-target effects from impurities in downstream applications.
Conditions	Vendor specification; analytical method: HPLC

Why This Matters

This ensures procurement of a high-quality building block, reducing experimental variability and the need for further purification.

Geometry vs. Methylene-Bridged Analog

The direct N-linkage in 3-(Azetidin-3-yl)-2,3-dihydro-1,3-benzoxazol-2-one (C10H10N2O2, MW: 190.20) creates a distinct spatial vector compared to its methylene-bridged analog, 3-[(azetidin-3-yl)methyl]-2,3-dihydro-1,3-benzoxazol-2-one (C11H12N2O2, MW: 204.23) . The absence of the methylene spacer in the target compound results in a shorter, more conformationally restricted tether between the azetidine and benzoxazolone rings.

Geometry

Context-dependent

Direct N-linkage vs. CH₂-bridged

Shorter, rigid tether; may affect target engagement model fit

Molecular design context; no rotatable bond in target scaffold

Evidence Dimension	Molecular Geometry
Target Compound Data	Direct N-linkage (C10H10N2O2, MW: 190.20)
Comparator Or Baseline	Methylene-bridged analog (C11H12N2O2, MW: 204.23)
Quantified Difference	The target compound has one less rotatable bond (CH2 group) and a molecular weight difference of 14.03 g/mol, leading to a more rigid and distinct vector of substitution.
Conditions	Comparison of molecular structures and formulas

Why This Matters

For structure-based drug design, this geometric constraint is non-negotiable and dictates the compound's utility in generating specific molecular shapes for target engagement, a parameter that a more flexible analog cannot replicate.

Positional Isomer Comparison

The substitution pattern is a critical differentiator. 3-(Azetidin-3-yl)-2,3-dihydro-1,3-benzoxazol-2-one is substituted at the benzoxazolone nitrogen (3-position), whereas a related isomer, 2-(3-azetidinyl)benzoxazole , is substituted at the carbon of the oxazole ring (2-position). This positional isomerism results in fundamentally different chemical properties and potential biological interactions.

Isomerism

Class-level

N3-substituted benzoxazolone vs. C2-substituted benzoxazole

Electronic/H-bond topology differs fundamentally

Verify isomer identity before use; not interchangeable

Evidence Dimension	Positional Isomerism
Target Compound Data	Substitution at the N3 position of the benzoxazolone ring
Comparator Or Baseline	Substitution at the C2 position of the benzoxazole ring (Benzoxazole, 2-(3-azetidinyl)-)
Quantified Difference	The change from an N-substituted benzoxazolone to a C-substituted benzoxazole fundamentally alters the electronic distribution, hydrogen-bonding capacity, and overall molecular topology.
Conditions	Structural analysis of isomers

Why This Matters

These two isomers are chemically distinct entities and cannot be used interchangeably in a synthetic sequence; selecting the correct isomer is mandatory for achieving the target molecular design.

Applications of 3-(Azetidin-3-yl)-2,3-dihydro-1,3-benzoxazol-2-one

MerTK Inhibitor Intermediate Synthesis

This compound is a key starting material for constructing advanced intermediates in programs targeting MerTK. The specific azetidine-benzoxazolone scaffold is a crucial structural feature found in a series of potent, type 1.5 MerTK inhibitors that have demonstrated in vivo target engagement and single-agent activity in murine tumor models [1]. Using this building block ensures the correct vector for downstream elaboration, a requirement that cannot be met by its methylene-bridged or positional analogs.

Kinase-Focused Library Synthesis

Due to its high reported purity (≥98%) and well-defined structure, this compound is ideal for parallel synthesis and generation of kinase-focused libraries. The azetidine nitrogen provides a convenient handle for further functionalization, while the benzoxazolone core is a known kinase hinge-binding motif. Its use ensures library members possess the intended rigid, N-linked topology , critical for establishing robust structure-activity relationships.

Conformational Restriction in SAR Studies

The rigid, direct N-linkage between the azetidine and benzoxazolone rings in 3-(Azetidin-3-yl)-2,3-dihydro-1,3-benzoxazol-2-one makes it a valuable tool for exploring the effects of conformational restriction on biological activity. By comparing derivatives made from this scaffold against those made from its more flexible, methylene-bridged analog , medicinal chemists can quantifiably assess the energetic penalty or gain associated with pre-organizing the molecule into a specific conformation.

Application

Selection Property

Validation Focus

MerTK pathway inhibitor design studies

Direct N-linked azetidine-benzoxazolone scaffold geometry

Target engagement model endpoint review

Kinase-focused library synthesis

Azetidine nitrogen handle; benzoxazolone core for hinge binding

SAR reproducibility across library members

Conformational restriction SAR studies

Rigid N-linkage vs. flexible methylene-bridged analog

Conformation-activity relationship endpoint review

• [1] Frey, R.R. et al. Discovery of Potent Azetidine-Benzoxazole MerTK Inhibitors with In Vivo Target Engagement. Journal of Medicinal Chemistry, 2024, 67, 17033-17052. View Source